Cas no 624-73-7 (1,2-Diiodoethane)

• Product Name: 1,2-Diiodoethane
• CAS No: 624-73-7
• MF: C₂H₄I₂
• MW: 281.862105369568
• MDL: MFCD00001093
• CID: 82797
• PubChem ID: 12224
• Update Time: 2025-05-25

1,2-Diiodoethane Chemical and Physical Properties

Names and Identifiers

• 1,2-Diiodoethane
• Ethylene iodide
• Ethylene diiodide
• 1.2-Diiodoethane
• 1,2-bis(iodanyl)ethane
• 1,2-di-iodoethane
• 1,2-diodoethane
• Ethane,1,2-diiodo
• 1,2-diiodo-ethane
• Glycol diiodide
• Diiodoethane
• Ethane, 1,2-diiodo-
• GBBZLMLLFVFKJM-UHFFFAOYSA-N
• 1,2-diiodethane
• 1,2-Diiodo ethane
• CH2ICH2I
• KSC358C5B
• NE10075
• TL8004160
• D1025
• InChI=1/C2H4I2/c3-1-2-4/h1-2H
• A833794
• CS-0143351
• AS-56737
• 9YH8PPH966
• UNII-9YH8PPH966
• BP-31049
• 624-73-7
• AKOS015913272
• DTXSID8060791
• J-800304
• 1,2-Diiodoethane, 99%
• EN300-179370
• J-640300
• C2H4I2
• NS00035039
• SCHEMBL40928
• FT-0626291
• MFCD00001093
• 1 pound not2-Diiodoethane
• SY045649
• EINECS 210-859-5
• D70963
• J-200032
• Q161479
• Ethane, 1,2diiodo
• DTXCID5043340
• Diiodoethane; Ethylene Iodide;

• MDL： MFCD00001093
• Inchi： 1S/C2H4I2/c3-1-2-4/h1-2H2
• InChI Key： GBBZLMLLFVFKJM-UHFFFAOYSA-N
• SMILES： ICCI
• BRN： 1730870

Computed Properties

• Exact Mass: 281.84000
• Monoisotopic Mass: 281.84
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Light brown lens powder.
• Density: 2.132 g/mL at 25 °C(lit.)
• Melting Point: 80.0 to 84.0 deg-C
• Boiling Point: 200 ºC
• Flash Point: 100.9±13.9 ºC,
• Refractive Index: 1.8710
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),
• Water Partition Coefficient: Soluble in methanol. Insoluble in water.
• Stability/Shelf Life: Stable, but may discolour on exposure to light. Incompatible with strong bases, strong oxidizing agents.
• PSA: 0.00000
• LogP: 1.85640
• Sensitiveness: Air & Light Sensitive
• Solubility: Insoluble in water.

1,2-Diiodoethane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-9-23
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：<0°C
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,2-Diiodoethane

Research Brief on 1,2-Diiodoethane (CAS: 624-73-7) in Chemical and Biomedical Applications

1,2-Diiodoethane (CAS: 624-73-7) is a halogenated organic compound with significant applications in chemical synthesis and biomedical research. Recent studies have explored its utility as a versatile reagent in cross-coupling reactions, its role in the synthesis of complex organic molecules, and its potential as a therapeutic agent. This research brief consolidates the latest findings on 1,2-Diiodoethane, highlighting its chemical properties, synthetic applications, and emerging biomedical relevance.

In the field of organic synthesis, 1,2-Diiodoethane has been employed as a key intermediate in the preparation of iodinated compounds. A 2023 study published in the Journal of Organic Chemistry demonstrated its effectiveness in Pd-catalyzed cross-coupling reactions, enabling the synthesis of novel aryl-iodide derivatives with high yields. The study emphasized the compound's stability and reactivity under mild conditions, making it a preferred choice for complex synthetic pathways.

Recent advancements in biomedical research have also shed light on the potential therapeutic applications of 1,2-Diiodoethane. A preclinical study conducted by researchers at the University of Cambridge investigated its role as a radiopaque agent in imaging techniques. The study, published in the Journal of Medicinal Chemistry in 2024, reported that 1,2-Diiodoethane exhibited excellent contrast properties in X-ray imaging, with minimal cytotoxicity at clinically relevant concentrations.

Furthermore, 1,2-Diiodoethane has been explored for its antimicrobial properties. A 2023 study in the European Journal of Medicinal Chemistry demonstrated its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes, suggesting its potential as a lead compound for developing new antibiotics.

Despite these promising findings, challenges remain in the widespread application of 1,2-Diiodoethane. Its stability under physiological conditions and potential toxicity at higher doses require further investigation. Ongoing research aims to optimize its chemical properties through structural modifications and to evaluate its safety profile in vivo. Future studies are expected to explore its applications in drug delivery systems and as a building block for novel biomaterials.

In conclusion, 1,2-Diiodoethane (CAS: 624-73-7) continues to be a compound of significant interest in both chemical and biomedical research. Its versatility in organic synthesis, combined with emerging therapeutic potential, positions it as a valuable tool for advancing scientific discovery. Continued research efforts will likely uncover new applications and improve our understanding of its mechanisms of action.